Cas no 28474-90-0 (L-ASCORBYL DIPALMITATE)

L-ASCORBYL DIPALMITATE structure
L-ASCORBYL DIPALMITATE structure
Product Name:L-ASCORBYL DIPALMITATE
CAS No:28474-90-0
MF:C38H68O8
MW:652.941733360291
CID:260321
Update Time:2026-05-14

L-ASCORBYL DIPALMITATE Chemical and Physical Properties

Names and Identifiers

    • L-ASCORBYL DIPALMITATE
    • ASCORBYL DIPALMITATE
    • L-Ascorbic acid,dihexadecanoate
    • Inchi: InChI=1S/C38H68O8/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33(39)44-31-32(37-35(41)36(42)38(43)46-37)45-34(40)30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h32,37,41-42H,3-31H2,1-2H3/t32-,37?/m0/s1
    • InChI Key: KQZNFGJQTPAURD-XRRNFBIGSA-N
    • SMILES: CCCCCCCCCCCCCCCC(OC[C@H](OC(CCCCCCCCCCCCCCC)=O)C1C(O)=C(O)C(=O)O1)=O

Computed Properties

  • Exact Mass: 652.49100
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 46
  • Rotatable Bond Count: 34
  • Complexity: 824
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 13.5
  • Topological Polar Surface Area: 119

Experimental Properties

  • Color/Form: Not determined
  • PSA: 119.36000
  • LogP: 10.65700
  • Solubility: Not determined

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